Cas no 125686-80-8 (2-Pyridinecarboxylic acid, 6-[[(carboxymethyl)amino]carbonyl]-)

• Product Name: 2-Pyridinecarboxylic acid, 6-[[(carboxymethyl)amino]carbonyl]-
• CAS No: 125686-80-8
• MF: C₉H₈N₂O₅
• MW: 224.17022228241
• CID: 1221814
• PubChem ID: 85605967
• Update Time: 2025-04-20

2-Pyridinecarboxylic acid, 6-[[(carboxymethyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-[[(carboxymethyl)amino]carbonyl]-
• 125686-80-8
• CHEMBL4091617
• 6-((carboxymethyl)carbamoyl)picolinic acid
• 6-((carboxymethyl)carbamoyl)picolinicacid

• Inchi： 1S/C9H8N2O5/c12-7(13)4-10-8(14)5-2-1-3-6(11-5)9(15)16/h1-3H,4H2,(H,10,14)(H,12,13)(H,15,16)
• InChI Key： VOUHRQZDAJHWSZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)O)N=1)NCC(=O)O

Computed Properties

• Exact Mass: 238.059
• Monoisotopic Mass: 224.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 105.59